Cas no 126476-51-5 (Benzenamine,2-ethyl-4-(1-methylethyl)-)

Benzenamine,2-ethyl-4-(1-methylethyl)- structure
126476-51-5 structure
Product Name:Benzenamine,2-ethyl-4-(1-methylethyl)-
CAS No:126476-51-5
MF:C11H17N
MW:163.259382963181
CID:103428
PubChem ID:14762647
Update Time:2025-04-18

Benzenamine,2-ethyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2-ethyl-4-(1-methylethyl)-
    • 2-ethyl-4-propan-2-ylaniline
    • Benzenamine, 2-ethyl-4-(1-methylethyl)- (9CI)
    • 2-Ethyl-4-(propan-2-yl)aniline
    • 126476-51-5
    • SCHEMBL11514811
    • AKOS019860273
    • DTXSID50563731
    • Inchi: 1S/C11H17N/c1-4-9-7-10(8(2)3)5-6-11(9)12/h5-8H,4,12H2,1-3H3
    • InChI Key: ATBCQJVQEKHHNL-UHFFFAOYSA-N
    • SMILES: NC1C=CC(=CC=1CC)C(C)C

Computed Properties

  • Exact Mass: 163.13621
  • Monoisotopic Mass: 163.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
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